Cas no 1062125-96-5 (N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide)

• Product Name: N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide
• CAS No: 1062125-96-5
• MF: C₁₈H₁₃BrClN₃O₂
• MW: 418.671722173691
• CID: 6332487
• PubChem ID: 18205115
• Update Time: 2025-06-26

N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide Chemical and Physical Properties

Names and Identifiers

• Z49507000
• MLS002182506
• CHEMBL1882173
• SMR001271536
• EN300-26594989
• N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide
• 1062125-96-5
• AKOS008017984
• HMS3057J22
• N-[2-(2-bromoanilino)-2-oxoethyl]-2-chloroquinoline-4-carboxamide

• Inchi： 1S/C18H13BrClN3O2/c19-13-6-2-4-8-15(13)23-17(24)10-21-18(25)12-9-16(20)22-14-7-3-1-5-11(12)14/h1-9H,10H2,(H,21,25)(H,23,24)
• InChI Key： GTDQMSAUVFHPJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CNC(C1C=C(N=C2C=CC=CC=12)Cl)=O)=O

Computed Properties

• Exact Mass: 416.98797g/mol
• Monoisotopic Mass: 416.98797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.1Ų

Additional information on N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide

Professional Introduction to N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide (CAS No. 1062125-96-5)

N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1062125-96-5, represents a fusion of aromatic bromine-containing benzene derivatives and quinoline-based scaffolds, which are well-documented for their pharmacological potential. The molecular structure of this compound incorporates both 2-bromophenyl and 2-chloroquinolin-4-yl moieties, which are strategically positioned to interact with biological targets in a highly specific manner.

The presence of the formamido group in the molecule introduces a polar amide linkage, which is known to enhance solubility and binding affinity in drug-like molecules. This feature is particularly crucial in the design of bioactive compounds that need to traverse biological membranes and engage with intracellular or extracellular receptors. The combination of these structural elements suggests that N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide could exhibit a unique pharmacological profile, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on quinoline derivatives due to their broad spectrum of biological activities. Quinolines, and their substituted analogs like 2-chloroquinolin-4-yl, have been implicated in various therapeutic applications, including antimalarial, antibacterial, antiviral, and anticancer agents. The incorporation of the 2-chloroquinolin-4-yl moiety into N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide potentially enhances its interaction with target enzymes or receptors, thereby modulating biological pathways associated with disease states.

The 2-bromophenyl group adds another layer of complexity to this compound, as bromine substituents are known to influence electronic properties and metabolic stability. In medicinal chemistry, such substitutions are often employed to fine-tune the pharmacokinetic properties of drug candidates. The interplay between the bromine atom and the quinoline scaffold in N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide may contribute to its unique reactivity and selectivity in biological systems.

Furthermore, the amide linkage introduced by the > group serves as a hinge point for molecular interactions. Amides are frequently found in biologically active molecules due to their ability to form hydrogen bonds, which are essential for stabilizing protein-ligand interactions. This structural feature suggests that N-(2-bromophenyl)-2-[(2-chloroquinolin-4-yl)formamido]acetamide could exhibit strong binding affinities with relevant biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of both bromine and chlorine substituents necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled chemists to construct complex molecules like N-(N-(N-(N-(N-(N-(N-(N-(